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Compound of Interest

Compound Name: (13Z)-octadecen-1-ol

Cat. No.: B143622 Get Quote

(13Z)-octadecen-1-ol: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
(13Z)-octadecen-1-ol, also known as cis-13-octadecenol, is a long-chain unsaturated fatty

alcohol.[1][2] As a member of the C18 family of unsaturated alcohols, it possesses a single

double bond in the cis (Z) configuration at the 13th carbon position.[3] This specific

stereochemistry and chain length are crucial for its biological activity, primarily as a

semiochemical, specifically an insect pheromone.[4] This technical guide provides a

comprehensive overview of the chemical properties, structure, and relevant experimental

methodologies for the analysis of (13Z)-octadecen-1-ol.

Chemical Structure and Properties
The fundamental structure of (13Z)-octadecen-1-ol consists of an eighteen-carbon aliphatic

chain with a hydroxyl (-OH) group at one terminus (C1) and a cis-double bond between

carbons 13 and 14.

Visualizing the Structure
Caption: 2D structure of (13Z)-octadecen-1-ol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b143622?utm_src=pdf-interest
https://www.benchchem.com/product/b143622?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Note_Gas_Chromatography_Mass_Spectrometry_Method_for_the_Analysis_of_Z_13_Octadecen_3_yn_1_ol_acetate.pdf
https://www.benchchem.com/pdf/An_In_Depth_Technical_Guide_to_the_H_and_C_NMR_Spectra_of_Z_4_Octen_1_ol.pdf
https://pubmed.ncbi.nlm.nih.gov/22160232/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7744569/
https://www.benchchem.com/product/b143622?utm_src=pdf-body
https://www.benchchem.com/product/b143622?utm_src=pdf-body
https://www.benchchem.com/product/b143622?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Data
The following table summarizes the key chemical and physical properties of (13Z)-octadecen-
1-ol.

Property Value Source

Molecular Formula C₁₈H₃₆O [1][3]

Molecular Weight 268.48 g/mol [1][3]

IUPAC Name (13Z)-octadecen-1-ol [3]

Synonyms
cis-13-Octadecenol, Z13-

18:OH
[1][2]

CAS Number 69820-27-5 [1]

Appearance
Colorless to pale yellow clear

liquid (estimated)
[2][5]

Boiling Point
334.31 °C @ 760 mm Hg

(estimated)
[5]

Flash Point
146.80 °C (296.00 °F) TCC

(estimated)
[5]

Water Solubility
0.02367 mg/L @ 25 °C

(estimated)
[5]

logP (o/w) 7.562 (estimated) [5]

InChI

InChI=1S/C18H36O/c1-2-3-4-

5-6-7-8-9-10-11-12-13-14-15-

16-17-18-19/h5-6,19H,2-4,7-

18H2,1H3/b6-5-

[3]

InChIKey
XHJRPRSNHKNGLW-

WAYWQWQTSA-N
[3]

SMILES
CCCCC/C=C\CCCCCCCCCC

CO
[6]
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Experimental Protocols
Precise characterization of (13Z)-octadecen-1-ol relies on standard analytical techniques for

long-chain unsaturated alcohols.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a primary technique for the identification and quantification of volatile and semi-

volatile compounds like insect pheromones.

Methodology:

Sample Preparation:

Pheromone Gland Extracts: Excised insect pheromone glands can be extracted in a non-

polar solvent such as hexane or dichloromethane. The extract is then concentrated under

a gentle stream of nitrogen.

Air Sampling: Volatiles can be collected from the air using solid-phase microextraction

(SPME) or by drawing air through a sorbent tube (e.g., Tenax®).

Lure Extracts: Pheromone lures can be extracted with a suitable solvent like hexane to

determine the active ingredient's content.

Instrumentation: A standard gas chromatograph coupled to a mass spectrometer with an

electron ionization (EI) source is utilized.

GC Parameters (starting point):

Column: A non-polar column (e.g., EC-5) or a polar column (e.g., AT-Wax) is suitable.

Injector Temperature: 250 °C

Oven Program: Initial temperature of 100 °C for 1 minute, followed by a ramp of 10 °C/min

to 250 °C.

Carrier Gas: Helium.
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MS Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-450.

Expected Results: The NIST WebBook provides Kovats retention indices for (Z)13-Octadecen-

1-ol: 2078 on a non-polar column and 2134 on a polar column.[7] The mass spectrum will show

a molecular ion peak (M+) and characteristic fragmentation patterns.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is essential for the definitive structural elucidation of (13Z)-octadecen-1-ol,
particularly for confirming the stereochemistry of the double bond.

Methodology:

Sample Preparation:

Dissolve 5-10 mg of the purified compound in approximately 0.6-0.7 mL of a deuterated

solvent (e.g., CDCl₃) containing tetramethylsilane (TMS) as an internal standard.

Transfer the solution to a 5 mm NMR tube.

¹H NMR Spectroscopy:

Acquire the spectrum on a suitable NMR spectrometer (e.g., 400 MHz or higher).

Key signals to analyze include the vinylic protons of the cis-double bond, the protons of

the methylene group adjacent to the hydroxyl group, and the terminal methyl group. The

coupling constant (J-value) between the vinylic protons is diagnostic for the cis

configuration (typically 6-12 Hz).

¹³C NMR Spectroscopy:

Acquire a proton-decoupled ¹³C NMR spectrum.
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Analyze the chemical shifts of the olefinic carbons, the carbon bearing the hydroxyl group,

and the aliphatic carbons.

Biological Role and Signaling Pathway
(13Z)-octadecen-1-ol functions as an insect pheromone, a chemical signal that mediates

communication between individuals of the same species.[4] Fatty alcohols are common

components of insect pheromone blends.[8]

Generalized Insect Pheromone Biosynthesis Pathway
The biosynthesis of insect pheromones, including long-chain unsaturated alcohols, is derived

from fatty acid metabolism.[3][9] Insects typically modify standard metabolic pathways with a

few specialized enzymes to produce species-specific pheromones.[9] The general pathway

involves desaturation and chain-shortening of fatty acids, followed by reduction to the

corresponding alcohol.[10][11]

Fatty Acid Precursor
(e.g., Palmitic Acid)

Desaturation
(Δ-Desaturase)

Chain Shortening
(β-oxidation)

Reduction
(Fatty Acyl-CoA Reductase)

(13Z)-octadecen-1-ol
(Pheromone Component)

Click to download full resolution via product page

Caption: Generalized insect pheromone biosynthesis pathway.

While a specific signaling pathway for (13Z)-octadecen-1-ol has not been detailed in the

provided search results, fatty acid-derived signals in insects are typically detected by gustatory

or olfactory neurons.[12] For instance, in Drosophila, fatty acids can be sensed by sugar-

sensing neurons via the phospholipase C (PLC) pathway.[12] This suggests a potential

mechanism for the perception of fatty alcohol pheromones, although further research is needed

to elucidate the specific pathway for (13Z)-octadecen-1-ol.

Conclusion
(13Z)-octadecen-1-ol is a C18 unsaturated fatty alcohol with a defined structure that is critical

for its function as an insect pheromone. Its chemical and physical properties can be thoroughly

characterized using standard analytical techniques such as GC-MS and NMR spectroscopy.
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Understanding its biosynthesis from fatty acid precursors provides a basis for further

investigation into the specific enzymatic steps and regulatory mechanisms involved in its

production in insects. Further research into the precise signaling cascade initiated upon its

detection by insect sensory neurons will be valuable for the development of novel pest

management strategies and for advancing our understanding of chemical communication in the

natural world.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b143622#13z-octadecen-1-ol-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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